Cas no 1036712-09-0 (N/A)

N/A structure
N/A Chemical and Physical Properties
Names and Identifiers
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- Trichodermamide C
- CHEBI:182557
- 1036712-09-0
- NCGC00347866-02!N-(7,8-dimethoxy-2-oxochromen-3-yl)-4a,5,8-trihydroxy-N-methyl-4,5,8,8a-tetrahydro-1,2-benzoxazine-3-carboxamide
- AKOS040736425
- N-(7,8-DIMETHOXY-2-OXOCHROMEN-3-YL)-4A,5,8-TRIHYDROXY-N-METHYL-4,5,8,8A-TETRAHYDRO-1,2-BENZOXAZINE-3-CARBOXAMIDE
- N/A
-
- Inchi: InChI=1S/C21H22N2O9/c1-23(12-8-10-4-6-14(29-2)17(30-3)16(10)31-20(12)27)19(26)11-9-21(28)15(25)7-5-13(24)18(21)32-22-11/h4-8,13,15,18,24-25,28H,9H2,1-3H3
- InChI Key: PCMUPOUDXMFDRE-UHFFFAOYSA-N
- SMILES: COc1ccc2cc(N(C)C(=O)C3=NOC4C(O)C=CC(O)C4(O)C3)c(=O)oc2c1OC |c:18,t:12|
Computed Properties
- Exact Mass: 446.13253028Da
- Monoisotopic Mass: 446.13253028Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 871
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 147Ų
- XLogP3: -0.178
N/A Related Literature
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
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4. Book reviews
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
1036712-09-0 (N/A) Related Products
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